Cas no 2227885-96-1 (rac-(1R,3R)-3-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227885-96-1
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6012238
• PubChem ID: 165967703
• Update Time: 2025-07-14

rac-(1R,3R)-3-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1819181
• 2227885-96-1
• rac-[(1R,3R)-3-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C14H21NO2/c1-14(2)12(8-15)13(14)9-5-10(16-3)7-11(6-9)17-4/h5-7,12-13H,8,15H2,1-4H3/t12-,13-/m1/s1
• InChI Key： DRCISXWGPSGDKA-CHWSQXEVSA-N
• SMILES： O(C)C1C=C(C=C(C=1)[C@@H]1[C@@H](CN)C1(C)C)OC

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.5Ų

Additional information on rac-(1R,3R)-3-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Professional Introduction to rac-(1R,3R)-3-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227885-96-1)

Rac-(1R,3R)-3-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2227885-96-1, represents a fascinating example of molecular architecture that combines rigid cyclopropyl rings with aromatic substituents, making it a promising candidate for various biochemical applications.

The structural features of rac-(1R,3R)-3-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine are particularly noteworthy. The presence of a dimethylcyclopropyl moiety introduces a high degree of steric hindrance, which can be strategically exploited in the design of enzyme inhibitors or receptor modulators. Additionally, the 3,5-dimethoxyphenyl group provides electronic and steric properties that can influence the compound's interactions with biological targets. These attributes have made this molecule a subject of intense interest for researchers exploring novel pharmacophores.

In recent years, the development of targeted therapies has relied heavily on the identification and synthesis of molecules with precise three-dimensional structures. Rac-(1R,3R)-3-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine exemplifies this trend, as its complex stereochemistry allows for selective binding to biological macromolecules. This selectivity is crucial for minimizing side effects and enhancing therapeutic efficacy.

The compound's potential applications extend to the field of drug discovery and development. Its unique structural framework suggests utility in the design of small-molecule probes for studying enzyme mechanisms and protein-protein interactions. Furthermore, the methoxy groups on the aromatic ring can serve as points for further functionalization, enabling the creation of derivatives with tailored biological activities.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds to identify promising candidates for experimental validation. Rac-(1R,3R)-3-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine has been incorporated into several high-throughput screening campaigns aimed at identifying novel inhibitors of interest. These efforts have highlighted its potential as a scaffold for developing drugs targeting various diseases.

The synthesis of rac-(1R,3R)-3-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine presents both challenges and opportunities for synthetic chemists. The need to maintain stereochemical integrity throughout the synthetic sequence requires careful planning and execution. However, recent innovations in asymmetric synthesis have provided new tools for constructing complex molecules with high enantioselectivity. These advancements have made it increasingly feasible to access enantiomerically pure forms of this compound.

The pharmacological profile of rac-(1R,3R)-3-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine is still under active investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into tangible medical benefits.

The compound's molecular structure also makes it an attractive candidate for studying molecular recognition processes. The interplay between steric and electronic factors in its interactions with biological targets can provide valuable insights into drug-receptor binding dynamics. Such studies are critical for rational drug design and optimization.

As our understanding of complex biological systems continues to grow, the demand for structurally diverse molecules like rac-(1R,3R)-3-(3,5-dimethoxyphenyl)-2,2-dimethylcyclopropylmethanamine will only increase. Its unique combination of structural features positions it as a valuable tool in the arsenal of modern drug discovery. By leveraging cutting-edge synthetic methodologies and computational techniques, researchers can harness its potential to develop innovative therapeutic strategies.